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Compound of Interest

Compound Name: 3-O-Methyl-D-glucopyranose

Cat. No.: B15543962

An In-Depth Technical Guide to 3-O-Methyl-D-glucopyranose

Abstract

This technical guide provides a comprehensive overview of 3-O-Methyl-D-glucopyranose, a
methylated monosaccharide of significant interest to researchers, scientists, and professionals
in drug development. This document details its chemical and physical properties, CAS
registration numbers, and key applications. Furthermore, it presents a representative
experimental protocol for its use in organic synthesis and visualizes key workflows using the
DOT language. The information is curated to support advanced research and development
activities, from biochemical assays to pharmaceutical synthesis.

Chemical and Physical Properties

3-O-Methyl-D-glucopyranose is a derivative of D-glucose where the hydroxyl group at the C3
position is replaced by a methoxy group. This modification prevents its metabolism in most
biological systems, making it an invaluable tool for studying glucose transport mechanisms.[1]
[2][3] The compound exists as different anomers, which may have distinct CAS numbers.

CAS Numbers:
e 13224-94-7: Commonly used for 3-O-Methyl-a-D-glucopyranose.[4][5][6]

e 3370-81-8: Also cited for 3-O-Methyl-D-glucopyranose.[7]
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The quantitative data for this compound are summarized in the table below for ease of

reference and comparison.

Property Value Reference(s)
CAS Number 13224-94-7; 3370-81-8 [11[41077
Molecular Formula C7H1406 [1][4]117]
Molecular Weight 194.18 g/mol (11041071

White to off-white crystalline
Appearance [51[7]

powder
Melting Point 160-169 °C [7]

Optical Rotation [0]25/D

+55° to +57° (c=1% in water +
trace NH4OH)

[2]

Purity >98% (GC or HPLC) [1107]
o Water: 50 mg/mL, clear to

Solubility _ (2]
slightly hazy

PubChem ID 247323 [51[7]
MFCDO00006608;

MDL Number [21151[7]
MFCD00063266

Storage Conditions

Store at 0-8 °C

[5117]

Key Applications in Research and Development

3-0O-Methyl-D-glucopyranose is a versatile molecule with a range of applications across

pharmaceuticals, biotechnology, and biochemical research.

o Pharmaceutical Development: It serves as a crucial building block in the synthesis of

complex glycosides and other carbohydrate-based drugs.[7] Its structure can be leveraged to

enhance the bioavailability and efficacy of active pharmaceutical ingredients.[5]

» Biochemical Research: As a non-metabolizable glucose analogue, it is widely used to study

glucose transport systems and carbohydrate metabolism.[2] It helps researchers investigate
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carrier-mediated glucose transport across membranes, such as the blood-brain barrier, and
assess intestinal glucose transport in conditions like diabetes mellitus. It has also been used
to determine intracellular water space in cultured cells.[1]

» Biotechnology: In the field of biotechnology, this compound is employed in studies involving
enzyme interactions and in the production of glycosylated proteins, where it can help
improve the stability of therapeutic proteins.[5][7]

e Food Industry: It is also used as a sweetener and flavor enhancer, providing a natural
alternative to artificial sweeteners in low-calorie food products.[5][7]

Experimental Protocols

Detailed methodologies are critical for reproducible scientific outcomes. Below is a
representative protocol for the acylation of a pyranoside, a common reaction type for modifying
compounds like 3-O-Methyl-D-glucopyranose. This protocol is adapted from a similar
synthesis of a galactopyranoside ester.[8]

Objective: To synthesize a 6-O-acyl derivative of a methyl-pyranoside via direct acylation.

Materials:

Methyl-3-D-glucopyranoside (or similar pyranoside starting material)
o Acyl chloride (e.g., myristoyl chloride)

e Dry N,N-dimethylformamide (DMF)

o Triethylamine (EtsN)

¢ Solvents for chromatography (e.g., Chloroform, Methanol)

« Silica gel for column chromatography

e Thin-Layer Chromatography (TLC) plates (Silica gel G)

» 5% Sulfuric acid in ethanol (for visualization)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.scbt.com/p/3-o-methyl-d-glucopyranose-13224-94-7
https://www.chemimpex.com/products/27760
https://www.chemimpex.com/products/21198
https://www.chemimpex.com/products/27760
https://www.chemimpex.com/products/21198
https://www.benchchem.com/product/b15543962?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8761875/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

Reaction Setup: Suspend the starting pyranoside (1.0 molar equivalent) in dry DMF in a
round-bottom flask. Add triethylamine (a slight molar excess) to the suspension.

Cooling: Cool the flask to -5 °C in an ice-salt bath.

Addition of Reagent: Slowly add the acyl chloride (1.1 molar equivalents) dropwise to the
stirred reaction mixture.

Reaction: Maintain the stirring at -5 °C for approximately 6 hours. After this period, allow the
reaction mixture to warm to room temperature and continue stirring overnight.

Monitoring: Monitor the progress of the reaction using TLC. A typical solvent system would
be methanol/chloroform (e.g., 1:6 v/v). The disappearance of the starting material spot and
the appearance of a new product spot indicates reaction progression. Visualize spots by
spraying with 5% H2SOa4 in ethanol and heating.[9]

Work-up: Once the reaction is complete, quench the mixture by adding cold water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable
organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with dilute HCI,
saturated NaHCOs solution, and brine.

Purification: Dry the organic layer over anhydrous Na2SOa, filter, and concentrate the solvent
using a rotary evaporator at a bath temperature below 40°C.[9] Purify the resulting crude
syrup using silica gel column chromatography.

Characterization: Characterize the final product using methods such as melting point
determination, optical rotation, FTIR, and NMR spectroscopy to confirm its structure and

purity.

Mandatory Visualizations

Diagrams created using the DOT language are provided below to illustrate key workflows and

relationships relevant to 3-O-Methyl-D-glucopyranose.
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Diagram 1: Organic Synthesis Workflow

This diagram outlines the typical workflow for the chemical synthesis and purification of a
derivative of 3-O-Methyl-D-glucopyranose.
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A typical workflow for organic synthesis and purification.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15543962?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Diagram 2: Application Pathway

This diagram illustrates the logical flow from the core properties of 3-O-Methyl-D-
glucopyranose to its diverse applications.
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Logical flow from properties to research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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